Cas no 2680802-44-0 (8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo3.2.1octane-3-carboxylic acid)

• Product Name: 8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo3.2.1octane-3-carboxylic acid
• CAS No: 2680802-44-0
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5653014
• PubChem ID: 165916171
• Update Time: 2025-07-17

8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo3.2.1octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-[(prop-2-en-1-yloxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• EN300-28276828
• 2680802-44-0
• 8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo3.2.1octane-3-carboxylic acid

• Inchi： 1S/C12H17NO4/c1-2-5-17-12(16)13-9-3-4-10(13)7-8(6-9)11(14)15/h2,8-10H,1,3-7H2,(H,14,15)
• InChI Key： IZVKMSOKNOIZIG-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1C2CC(C(=O)O)CC1CC2)=O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo3.2.1octane-3-carboxylic acid

Comprehensive Overview of 8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 2680802-44-0)

8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 2680802-44-0) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines an 8-azabicyclo[3.2.1]octane core with a prop-2-en-1-yloxy carbonyl group and a carboxylic acid functionality, making it a versatile intermediate for drug discovery and organic synthesis. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its rigid bicyclic structure, which mimics natural alkaloids.

The compound's CAS No. 2680802-44-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its IUPAC name highlights the presence of an allyloxy carbonyl moiety, a feature often exploited in click chemistry and prodrug design. Recent trends in AI-driven drug discovery have amplified interest in such scaffolds, as computational models predict their high binding affinity to biological targets. This aligns with the growing demand for fragment-based drug design (FBDD) and small-molecule therapeutics.

From a synthetic perspective, 8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid offers opportunities for stereoselective modifications. The bicyclo[3.2.1]octane skeleton is known for its conformational rigidity, which can enhance pharmacokinetic properties like metabolic stability and target selectivity. These attributes are frequently searched in drug development forums and patent literature, reflecting the compound's relevance to modern medicinal chemistry.

Environmental and green chemistry considerations are also pivotal in discussions about this compound. Its synthetic routes may involve catalytic allylation or microwave-assisted reactions, both of which are trending topics in sustainable synthesis. Laboratories are increasingly adopting automated synthesis platforms to optimize the production of such intermediates, addressing the need for high-throughput screening compatible compounds.

In analytical chemistry, CAS No. 2680802-44-0 is characterized using advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are essential for verifying the compound's purity and stereochemistry, which are critical for preclinical studies. The rise of open-access chemical databases has further facilitated the sharing of spectral data, accelerating collaborative research.

Another emerging application lies in peptide mimetics and macrocyclic drugs, where the 8-azabicyclo[3.2.1]octane core serves as a conformational constraint. This aligns with current searches for next-generation therapeutics targeting protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research.

To summarize, 8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid represents a multifaceted tool in chemical and pharmaceutical sciences. Its structural features, synthetic adaptability, and potential bioactivity make it a subject of ongoing investigation, particularly in the context of AI-augmented research and sustainable chemistry initiatives.